Cas no 1549265-79-3 (2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol
• CAS No: 1549265-79-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5190743
• PubChem ID: 75525077
• Update Time: 2025-10-20

2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-2-[[(3-methylphenyl)methyl]amino]-
• 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C12H19NO2/c1-10-4-3-5-11(6-10)7-13-12(2,8-14)9-15/h3-6,13-15H,7-9H2,1-2H3
• InChI Key： HFMPKSIPRHVJMI-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1=CC=CC(C)=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol

Recent Advances in the Study of 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol (CAS: 1549265-79-3)

The compound 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol (CAS: 1549265-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biochemical pathways. Researchers have identified that 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol interacts with certain enzymes and receptors, leading to potential applications in neurodegenerative diseases and inflammatory conditions. The compound's ability to cross the blood-brain barrier has also been a focal point, suggesting its utility in central nervous system (CNS) disorders.

In terms of synthetic chemistry, recent advancements have been made in the efficient production of 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and purity, addressing previous challenges in large-scale synthesis. These developments are critical for facilitating further pharmacological studies and eventual clinical translation.

Preclinical studies have demonstrated the compound's safety profile and therapeutic efficacy in animal models. For instance, in models of neuroinflammation, 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol exhibited significant anti-inflammatory effects without notable adverse effects. These findings underscore its potential as a lead compound for drug development.

Looking ahead, ongoing research aims to further characterize the pharmacokinetics and pharmacodynamics of 2-methyl-2-{(3-methylphenyl)methylamino}propane-1,3-diol. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials. The compound's multifaceted biological activities position it as a promising candidate for addressing unmet medical needs in various disease areas.